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Compound of Interest

Compound Name:
Oxirane, 2-methyl-3-(1-

methylethyl)-

Cat. No.: B075206 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a summary of the available physical property data for 2-methyl-3-

isopropyloxirane and its close structural analogs, cis- and trans-2-methyl-3-propyloxirane. Due

to the limited availability of experimental data for 2-methyl-3-isopropyloxirane, this guide

leverages data from these analogs to provide insights into its expected physical characteristics.

Core Physical Properties
The physical properties of oxiranes are crucial for understanding their behavior in various

chemical and biological systems. These properties influence reactivity, solubility, and

bioavailability. Below is a compilation of available data for cis- and trans-2-methyl-3-

propyloxirane, which serve as valuable reference points for estimating the properties of 2-

methyl-3-isopropyloxirane.

Data Presentation: Physical Properties of 2-Methyl-3-
propyloxirane Isomers
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Property
cis-2-Methyl-3-
propyloxirane

trans-2-Methyl-3-
propyloxirane

Data Type

Molecular Formula C₆H₁₂O[1][2][3] C₆H₁₂O[4][5] -

Molecular Weight 100.16 g/mol [1][6][7] 100.1589 g/mol [4][5]
Computed/Experiment

al

Boiling Point
108.4°C at 760

mmHg[1]
Not available Experimental

Density 0.846 g/cm³[1] Not available Experimental

Refractive Index 1.412[1] Not available Experimental

Flash Point 11.5°C[1] Not available Experimental

Vapor Pressure 30.4 mmHg at 25°C[1] Not available Experimental

Experimental Protocols
Standard methodologies are employed to determine the key physical properties of organic

compounds like oxiranes. While specific experimental details for 2-methyl-3-isopropyloxirane

are not available, the following outlines the general protocols for these measurements.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common laboratory method for determining the boiling point is simple distillation.

Apparatus Setup: A distillation flask is filled with the sample, boiling chips are added to

ensure smooth boiling, and a thermometer is placed such that its bulb is just below the side

arm of the flask. The flask is connected to a condenser, which is in turn connected to a

receiving flask.

Heating: The distillation flask is gently heated.

Data Collection: The temperature is recorded when the liquid is boiling and a stable

temperature is observed on the thermometer as the vapor condenses and is collected in the

receiving flask. This stable temperature is the boiling point.
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Determination of Density
Density, the mass per unit volume, is a fundamental physical property. It is typically determined

using a pycnometer.

Measurement of Empty Pycnometer Mass: A clean and dry pycnometer of a known volume

is weighed.

Measurement of Pycnometer with Sample Mass: The pycnometer is filled with the sample

liquid, ensuring no air bubbles are present, and weighed again.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

pycnometer from the mass of the filled pycnometer. The density is then calculated by dividing

the mass of the liquid by the known volume of the pycnometer.

Determination of Refractive Index
The refractive index of a substance is a dimensionless number that describes how fast light

travels through the material. It is a characteristic property of a substance and is measured

using a refractometer.

Calibration: The refractometer is calibrated using a standard sample with a known refractive

index, often distilled water.

Sample Application: A few drops of the sample are placed on the prism of the refractometer.

Measurement: The user looks through the eyepiece and adjusts the instrument until the

dividing line between the light and dark fields is sharp and centered on the crosshairs. The

refractive index is then read from the scale. Temperature control is crucial as the refractive

index is temperature-dependent.

Synthesis Workflow: Alkene Epoxidation
2,3-disubstituted oxiranes such as 2-methyl-3-isopropyloxirane are commonly synthesized

through the epoxidation of the corresponding alkene. This reaction involves the addition of an

oxygen atom across the double bond of the alkene. A common and effective method utilizes a

peroxy acid, such as meta-chloroperoxybenzoic acid (m-CPBA).
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General Synthesis of 2,3-Disubstituted Oxiranes

Reactants

Reaction Process

Products & Purification

Alkene
(e.g., 4-methyl-2-pentene)

Epoxidation Reaction
(in an inert solvent like CH2Cl2)

Peroxy Acid
(e.g., m-CPBA)

Reaction Mixture

Purification
(e.g., Chromatography)

2,3-Disubstituted Oxirane
(e.g., 2-methyl-3-isopropyloxirane)

Carboxylic Acid Byproduct

Click to download full resolution via product page

Caption: General workflow for the synthesis of a 2,3-disubstituted oxirane via alkene

epoxidation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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